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Compound of Interest

Compound Name:
N-(2-fluorophenyl)-2-

methylbenzamide

Cat. No.: B326373

Get Quote

This guide provides a comprehensive technical overview of N-(2-fluorophenyl)-2-
methylbenzamide, a compound of interest for researchers in medicinal chemistry and

materials science. While a specific PubChem Compound Identification (CID) for this molecule

is not readily available, this document outlines its probable characteristics, a robust synthetic

protocol, a detailed characterization workflow, and a discussion of its potential applications

based on the well-established chemistry of related fluorinated benzamides.

Introduction and Rationale
N-(2-fluorophenyl)-2-methylbenzamide belongs to the class of N-arylbenzamides, a scaffold

that is prevalent in a wide range of biologically active molecules and functional materials. The

introduction of a fluorine atom on the N-phenyl ring and a methyl group on the benzoyl moiety

is anticipated to modulate the compound's physicochemical properties, such as lipophilicity,

metabolic stability, and conformational preferences. These modifications are common

strategies in drug discovery to enhance efficacy and pharmacokinetic profiles[1]. This guide

serves as a practical resource for the synthesis, purification, and characterization of this novel

compound.
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Predicted Physicochemical Properties
Based on the analysis of structurally similar compounds such as N-(4-fluorophenyl)-2-

methylbenzamide and N-(2-fluorophenyl)-2-methyl-3-nitrobenzamide, the following properties

for N-(2-fluorophenyl)-2-methylbenzamide can be predicted.[2][3]

Property Predicted Value Source/Basis

Molecular Formula C₁₄H₁₂FNO Structural Elucidation

Molecular Weight 229.25 g/mol Calculation from Formula

Appearance White to off-white solid Analogy to similar benzamides

LogP ~3.3 Based on analogs[2]

Hydrogen Bond Donors 1 Amide N-H

Hydrogen Bond Acceptors 2 Carbonyl oxygen, Fluorine

Solubility

Soluble in organic solvents

(e.g., DMSO, DMF, alcohols),

sparingly soluble in water

General solubility of

benzamides

Synthetic Protocol: Schotten-Baumann Reaction
A reliable method for the synthesis of N-(2-fluorophenyl)-2-methylbenzamide is the Schotten-

Baumann reaction, which involves the acylation of an amine with an acyl chloride in the

presence of a base.[4][5][6] This method is well-established for the preparation of amides.[7][8]

[9]

Reaction Scheme
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0-25 °C
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Caption: Synthesis of N-(2-fluorophenyl)-2-methylbenzamide via the Schotten-Baumann

reaction.

Step-by-Step Methodology
Dissolution of Amine: In a 250 mL round-bottom flask equipped with a magnetic stir bar,

dissolve 2-fluoroaniline (1.11 g, 10 mmol) in dichloromethane (50 mL).

Addition of Base: To the stirred solution, add 10% aqueous sodium hydroxide (20 mL). Cool

the biphasic mixture to 0 °C in an ice bath.

Addition of Acyl Chloride: Slowly add a solution of 2-methylbenzoyl chloride (1.55 g, 10

mmol) in dichloromethane (20 mL) dropwise to the reaction mixture over 15-20 minutes,

ensuring the temperature remains below 10 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir

vigorously at room temperature for 2-3 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer.

Washing: Wash the organic layer sequentially with 1 M HCl (2 x 30 mL), saturated aqueous

NaHCO₃ (2 x 30 mL), and brine (1 x 30 mL).

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude solid by recrystallization from ethanol/water or by column

chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure N-(2-
fluorophenyl)-2-methylbenzamide.

Comprehensive Characterization Workflow
A thorough characterization is essential to confirm the identity and purity of the synthesized

compound.[10] The following workflow outlines the key analytical techniques.
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Caption: Analytical workflow for the characterization of N-(2-fluorophenyl)-2-
methylbenzamide.

Expected Spectroscopic Data
¹H NMR (400 MHz, CDCl₃):

Aromatic Protons: Multiple signals in the range of δ 7.0-8.5 ppm. The protons on the 2-

fluorophenyl ring will exhibit complex splitting patterns due to both H-H and H-F coupling.

Amide Proton (N-H): A broad singlet typically observed between δ 8.0-9.0 ppm.

Methyl Protons (CH₃): A singlet around δ 2.4-2.6 ppm.

¹³C NMR (100 MHz, CDCl₃):
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Carbonyl Carbon (C=O): A signal in the range of δ 165-170 ppm.

Aromatic Carbons: Multiple signals between δ 110-140 ppm. The carbons on the 2-

fluorophenyl ring will show coupling with the fluorine atom (C-F coupling).

Methyl Carbon (CH₃): A signal around δ 20-25 ppm.

¹⁹F NMR (376 MHz, CDCl₃):

A single resonance for the fluorine atom on the 2-fluorophenyl ring, with its chemical shift

influenced by the electronic environment.

FT-IR (ATR):

N-H Stretch: A sharp to broad absorption band around 3300-3400 cm⁻¹.

C=O Stretch (Amide I): A strong absorption band around 1650-1680 cm⁻¹.

N-H Bend (Amide II): An absorption band around 1520-1550 cm⁻¹.

C-F Stretch: An absorption in the region of 1100-1250 cm⁻¹.

Aromatic C-H Stretch: Absorptions above 3000 cm⁻¹.

Mass Spectrometry (ESI-MS):

[M+H]⁺: Expected at m/z 230.09.

[M+Na]⁺: Expected at m/z 252.07.

Potential Applications and Biological Relevance
While the specific biological activity of N-(2-fluorophenyl)-2-methylbenzamide has not been

reported, the broader class of fluorinated benzamides has shown promise in several areas:

Medicinal Chemistry: Many benzamide derivatives exhibit a wide range of pharmacological

activities, including as antipsychotics, antiemetics, and analgesics. The N-phenylbenzamide

scaffold is a recognized pharmacophore in the discovery of anticancer agents.[1] The
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fluorine substituent can enhance metabolic stability and cell membrane permeability, making

this compound an interesting candidate for biological screening.[1]

Agrochemicals: Some N-arylbenzamides have been developed as herbicides and fungicides.

[11]

Materials Science: The amide linkage provides rigidity and the capacity for hydrogen

bonding, which can be exploited in the design of novel polymers and liquid crystals.

Conclusion
This technical guide provides a comprehensive framework for the synthesis, purification, and

characterization of N-(2-fluorophenyl)-2-methylbenzamide. By leveraging established

synthetic methodologies and standard analytical techniques, researchers can confidently

prepare and validate the structure of this compound. The insights into the potential applications

of fluorinated benzamides should encourage further investigation into the biological and

material properties of this and related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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